Cas no 116457-99-9 (3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexadecyl)amino]-, inner salt, 4-oxide,(7S)-)

• Product Name: 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexadecyl)amino]-, inner salt, 4-oxide,(7S)-
• CAS No: 116457-99-9
• MF: C₄₀H₈₄N₂O₅PS
• MW: 736.144132614136
• CID: 138928
• PubChem ID: 10259407
• Update Time: 2025-04-19

3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexadecyl)amino]-, inner salt, 4-oxide,(7S)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexadecyl)amino]-, inner salt, 4-oxide,(7S)-
• 1-PALMITYLTHIO-2-PALMITOYLAMIDO-1,2-DIDEOXY-SN-GLYCERO-3-PHOSPHOCHOLINE
• 2-[[(2S)-2-(hexadecanoylamino)-3-hexadecylsulfanylpropoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium
• 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexadecyl)amino]-, inner salt, 4-oxide,(7S)
• Thioetheramide-PC
• 1-Hexadecylthio-2-hexadecanoylamino-1,2-dideoxy-sn-glycero-3-phosphocholine
• Thioetheramide PC
• WLWWVTPUDQTUJU-KDXMTYKHSA-N
• Thioetheramide phosphorylcholine
• 1-PALMITYLTHIO-2-PALMITOYLAMINO-1,2-DIDEOXY-SN-GLYCERO-3-PHOSPHORYLCHOLINE
• 1-PALMITYLTHIO-2-PALMITOYLAMIDO-1,2-DIDEOXY-SN-GLYCERO-3-PHOSPHORYLCHOLINE
• 1,2-DIDEOXY-1-(S-HEXADECYL)THIO-2-(N-HEXADECANOYL)AMINO-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
• C04873
• DTXSID60437378
• 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexadecyl)amino]-, inner salt, 4-oxide, (7S)-
• CTK8E7838
• 2-[[(2S)-2-(hexadecanoylamino)-3-hexadecylsulfanyl-propoxy]-hydroxy-phosphoryl]oxyethyl-trimethyl-ammonium
• 116457-99-9
• SR-01000947058-1
• SR-01000947058
• (2-{[(2S)-2-hexadecanamido-3-(hexadecylsulfanyl)propoxy(hydroxy)phosphoryl]oxy}ethyl)trimethylaminyl

• Inchi： 1S/C40H83N2O5PS/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-36-49-38-39(37-47-48(44,45)46-35-34-42(3,4)5)41-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h39H,6-38H2,1-5H3,(H-,41,43,44,45)/p+1/t39-/m0/s1
• InChI Key： WLWWVTPUDQTUJU-KDXMTYKHSA-O
• SMILES： S(C[C@H](COP(=O)(O)OCC[N+](C)(C)C)NC(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 788.65900
• Monoisotopic Mass: 735.58385696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: 14.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Not available
• PSA: 113.57000
• LogP: 14.85480
• Solubility: Not available